tetrahydro-4H-pyran-4-one oxime

• IUPAC Name: N-(oxan-4-ylidene)hydroxylamine
• InChI: InChI=1S/C5H9NO2/c7-6-5-1-3-8-4-2-5/h7H,1-4H2
• InChI Key: COGGGWRHZQTITF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1=NO
• Molecular Formula: C5H9NO2
• DSSTOX Substance ID: DTXSID40486041
• Molecular Weight: 115.13 g/mol
• CAS RN: 61128-73-2

Description

Tetrahydro-4H-pyran-4-one oxime is a chemical compound with the molecular formula C5H9NO2. It is often used as an intermediate in organic chemistry.

Synthesis Analysis

The synthesis of Tetrahydro-4H-pyran-4-one involves adding tetrahydropyran-4-one to a mixed solvent of toluene and methanol, followed by hydrogenation at room temperature. The mixture is then filtered, and the filtrate is concentrated to dryness, followed by rectification to yield tetrahydropyrone.

Molecular Structure Analysis

The molecular structure of tetrahydro-4H-pyran-4-one oxime is characterized by a six-membered oxygen-containing heterocycle called pyran. The InChI representation of the molecule is InChI=1S/C5H9NO2/c7-6-5-1-3-8-4-2-5/h7H,1-4H2.

Chemical Reactions Analysis

The oxygen atom in the pyran ring of tetrahydro-4H-pyran-4-one acts as a nucleophile, readily participating in reactions such as acylation, alkylation, and condensation reactions.

Scientific Research Applications

Medicinal Chemistry

Tetrahydro-4H-pyran-4-one plays a vital role in developing potent histamine-3 receptor antagonists for treating cognitive disorders. It’s a key component in the discovered azaspiro [2.5]octane carboxamide scaffold. Compounds derived from Tetrahydro-4H-pyran-4-one displayed nanomolar potency in functional assays targeting H3R. One exemplary compound showcased selectivity against a wide range of secondary pharmacological receptors, with activity primarily observed at σ2 receptors. This compound exhibited favorable pharmacokinetic properties, with significant brain exposure following intravenous administration in mice. In vivo studies utilizing a mouse model of cognition revealed the efficacy of this compound, with statistically significant improvements in novel object recognition observed at various doses.

Organic Synthesis

Tetrahydro-4H-pyran-4-one is used as a building block for more complex chemical structures because it participates in a variety of cycloaddition reactions. It’s employed in the preparation of 4-methoxytetrahydropyran-4-yl protecting group, synthesis of symmetric tetra substituted methanes.

Preparation of Dipeptides, Spiroimidazolones, and Tetrahydrocarbazoles

Tetrahydro-4H-pyran-4-one has been utilized in various condensation reactions for the preparation of dipeptides, spiroimidazolones, and tetrahydrocarbazoles. These compounds have potential applications in medicinal chemistry and drug development.

Synthesis of α-Hydroxy Esters

Tetrahydro-4H-pyran-4-one is also used in the synthesis of α-hydroxy esters. These esters are important in organic chemistry as they can be used as building blocks for more complex molecules.

Preparation of 4-Methoxytetrahydropyran-4-yl Protecting Group

Tetrahydro-4H-pyran-4-one is employed in the preparation of 4-methoxytetrahydropyran-4-yl protecting group. This group is used in organic synthesis to protect reactive hydroxyl groups.

Synthesis of Symmetric Tetra Substituted Methanes

Another application of tetrahydro-4H-pyran-4-one is in the synthesis of symmetric tetra substituted methanes. These compounds have potential applications in various fields of chemistry.

Citations

Synthesis of α-Deuterated Primary Amines via Reductive Deuteration of Oximes Using D2O as a Deuterium Source

L Ning, H Li, Z Lai, M Szostak, X Chen… - The Journal of …, 2021 - ACS Publications

… However, the reductive deuteration of isonicotinaldehyde oxime, tetrahydro-4H-pyran-4-one oxime, and tetrahydro-4H-thiopyran-4-one oxime was not straightforward due to the …

Number of citations: 12 pubs.acs.org